Cas no 1806389-88-7 (2,6-Dimethyl-3-(fluoromethoxy)phenol)

• Product Name: 2,6-Dimethyl-3-(fluoromethoxy)phenol
• CAS No: 1806389-88-7
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5001902
• Update Time: 2025-06-12

2,6-Dimethyl-3-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-(fluoromethoxy)phenol

• Inchi： 1S/C9H11FO2/c1-6-3-4-8(12-5-10)7(2)9(6)11/h3-4,11H,5H2,1-2H3
• InChI Key： OVXJELGPCULYMO-UHFFFAOYSA-N
• SMILES： FCOC1=CC=C(C)C(=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2,6-Dimethyl-3-(fluoromethoxy)phenol

Recent Advances in the Study of 2,6-Dimethyl-3-(fluoromethoxy)phenol (CAS: 1806389-88-7)

The compound 2,6-Dimethyl-3-(fluoromethoxy)phenol (CAS: 1806389-88-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel fluorinated pharmaceuticals. The presence of the fluoromethoxy group in the phenolic structure enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers have successfully synthesized 2,6-Dimethyl-3-(fluoromethoxy)phenol using advanced fluorination techniques, with yields exceeding 85% in optimized conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on several cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4. This property suggests potential applications in drug-drug interaction studies and as a modulator of drug metabolism. Furthermore, its structural similarity to known anti-inflammatory agents has prompted investigations into its potential as a COX-2 inhibitor.

The pharmacokinetic profile of 2,6-Dimethyl-3-(fluoromethoxy)phenol has been evaluated in rodent models, showing favorable absorption and distribution characteristics. The compound demonstrates good blood-brain barrier penetration, opening possibilities for central nervous system-targeted therapies. Recent molecular docking studies have revealed its potential binding affinity for various neurological targets, including serotonin receptors and GABA transporters.

From a safety perspective, acute toxicity studies in animal models have shown that the compound has a relatively high LD50 value, indicating low acute toxicity. However, chronic exposure studies are still ongoing to fully assess its safety profile. Researchers are particularly interested in understanding the metabolic fate of the fluoromethoxy group, as fluoride release could potentially lead to long-term toxicity concerns.

Several pharmaceutical companies have included derivatives of 2,6-Dimethyl-3-(fluoromethoxy)phenol in their drug discovery pipelines, particularly for neurological and inflammatory disorders. The compound's versatility as a building block for more complex molecules has made it valuable in medicinal chemistry. Recent patent applications have highlighted its use in developing novel antipsychotic and antidepressant agents.

Future research directions include optimizing the synthetic route for large-scale production, further elucidating its mechanism of action at the molecular level, and exploring its potential in combination therapies. The unique properties of this fluorinated phenolic compound continue to make it an important subject of study in pharmaceutical research and development.